5-[(2-Methylbut-3-yn-2-yl)amino]pyridine-2-carboxylic acid

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• SMILES: CC(C)(C#C)NC1=CN=C(C=C1)C(=O)O
• InChI: InChI=1S/C11H12N2O2/c1-4-11(2,3)13-8-5-6-9(10(14)15)12-7-8/h1,5-7,13H,2-3H3,(H,14,15)
• InChIKey: QSYLERBGKJNWCY-UHFFFAOYSA-N

5-[(2-Methylbut-3-yn-2-yl)amino]pyridine-2-carboxylic acid: Physicochemical & Structural Profile

5-[(2-Methylbut-3-yn-2-yl)amino]pyridine-2-carboxylic acid (CAS 1547552-84-0; molecular formula C₁₁H₁₂N₂O₂; MW 204.22 g/mol) is a 5-amino-substituted pyridine-2-carboxylic acid (picolinic acid) derivative bearing a 2-methylbut-3-yn-2-yl group on the exocyclic amine [1]. The compound contains a terminal alkyne, a secondary amine, and a carboxylic acid moiety, resulting in a computed XLogP3-AA of 1.4, a topological polar surface area (TPSA) of 62.2 Ų, two hydrogen bond donors, and four hydrogen bond acceptors [1]. It is commercially supplied at a minimum purity specification of 95% . The 5-substitution pattern distinguishes it from regioisomeric analogs substituted at the 4- or 6-position, which exhibit divergent biological activity profiles.

5-Substituted picolinic acid regioisomer for positional SAR campaigns

Terminal alkyne enables CuAAC conjugation for probe construction

Supplied at minimum 95% purity to reduce screening variability

• [1] PubChem CID 115490945, 5-[(2-Methylbut-3-yn-2-yl)amino]pyridine-2-carboxylic acid, National Center for Biotechnology Information (2026). View Source

5-[(2-Methylbut-3-yn-2-yl)amino]pyridine-2-carboxylic acid: Positional Specificity

The substitution position on the pyridine ring is a critical determinant of target engagement and biological selectivity. 5-Substituted, 4-substituted, and 6-substituted picolinic acid derivatives display markedly different enzyme inhibition profiles, with the 4-substituted variant demonstrating low-nanomolar P2Y14 receptor antagonism (IC₅₀ 20 nM) [1] and the 6-substituted variant showing negligible GABA-transaminase inhibition (Ki 45,900 nM) [2]. The parent 5-aminopicolinic acid lacks the steric bulk and lipophilicity conferred by the 2-methylbut-3-yn-2-yl group, which increases XLogP3-AA from approximately 0.5 to 1.4 [3]. Generic substitution without positional and substituent verification therefore risks both loss of desired activity and introduction of uncharacterized off-target effects.

4- and 6-substituted regioisomers show divergent target profiles (P2Y14R antagonism vs. GABA-T inhibition); positional shift alters engagement profile.

Unsubstituted 5-aminopicolinic acid lacks steric bulk and computed lipophilicity, which may change permeability and binding behavior.

Regioisomer verification is required to avoid unintended biological activity from positional analogs.

• [1] BindingDB BDBM50543257 / CHEMBL4645216, IC₅₀ 20 nM, inhibition of fluorescent antagonist binding to human P2Y14R expressed in CHO cells. View Source
• [2] BindingDB PrimarySearch_ki, 6-((2-Methylbut-3-yn-2-yl)amino)picolinic acid, Ki 4.59E+4 nM, inhibition of gamma-amino-N-butyrate transaminase in pig brain. View Source
• [3] PubChem CID 115490945 (XLogP3-AA 1.4) and PubChem CID 123093 (5-aminopyridine-2-carboxylic acid, XLogP3-AA 0.5). View Source

5-[(2-Methylbut-3-yn-2-yl)amino]pyridine-2-carboxylic acid: Comparative Evidence

Regioisomeric Selectivity: 5- vs. 4- and 6-Substituted Analogs

The 4-substituted regioisomer 4-[(2-methylbut-3-yn-2-yl)amino]pyridine-2-carboxylic acid is a potent P2Y14 receptor antagonist (IC₅₀ 20 nM in a fluorescent antagonist binding assay using CHO cells) [1]. In contrast, the 6-substituted regioisomer 6-((2-methylbut-3-yn-2-yl)amino)picolinic acid exhibits >2000-fold weaker activity at GABA transaminase (Ki 45,900 nM in pig brain homogenate) [2]. The 5-substituted target compound sits at a distinct pharmacophoric position that is neither an optimized P2Y14 ligand nor a GABA transaminase inhibitor, positioning it for orthogonal target space.

Regioisomeric selectivity

Cross-study comparable

>2000-fold differential; 4-isomer IC₅₀ 20 nM, 6-isomer Ki 45,900 nM

5-substitution occupies distinct pharmacophoric space; avoids P2Y14R/GABA-T activity.

Orthogonal target profile for SAR programs.

Evidence Dimension	Receptor/enzyme inhibition potency across regioisomers
Target Compound Data	No reported activity at P2Y14R or GABA-T at comparable concentrations
Comparator Or Baseline	4-isomer: IC₅₀ 20 nM (P2Y14R); 6-isomer: Ki 45,900 nM (GABA-T)
Quantified Difference	>2000-fold differential between 4- and 6-isomers; 5-isomer occupies a unique activity gap
Conditions	P2Y14R: fluorescent antagonist binding, CHO cells; GABA-T: pig brain homogenate, pH 8.5, 25°C

Why This Matters

Procurement of the correct regioisomer prevents inadvertent selection of a compound with either a completely different target profile or negligible biological activity, both of which would invalidate SAR campaigns or screening investments.

• [1] BindingDB BDBM50543257 / CHEMBL4645216, IC₅₀ 20 nM, human P2Y14R antagonist binding assay, CHO cells. View Source
• [2] BindingDB PrimarySearch_ki, 6-((2-Methylbut-3-yn-2-yl)amino)picolinic acid, Ki 4.59E+4 nM, gamma-amino-N-butyrate transaminase (pig brain). View Source

Lipophilicity Difference vs. Unsubstituted Analog

The target compound exhibits a computed XLogP3-AA of 1.4 [1], which is approximately 0.9 log units higher than the parent 5-aminopyridine-2-carboxylic acid (XLogP3-AA 0.5) [2]. This increase in lipophilicity is attributable to the hydrophobic 2-methylbut-3-yn-2-yl group and is expected to modulate passive membrane permeability and plasma protein binding.

Lipophilicity shift

Cross-study comparable

ΔXLogP3-AA +0.9

0.9 log unit increase modulates permeability and protein binding context.

~8-fold difference in octanol/water partitioning.

Evidence Dimension	Computed partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.4
Comparator Or Baseline	5-Aminopyridine-2-carboxylic acid: XLogP3-AA = 0.5
Quantified Difference	ΔXLogP3-AA = +0.9 log units
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18)

Why This Matters

Lipophilicity directly influences compound solubility, permeability, and non-specific binding. A 0.9 log unit increase represents a nearly 8-fold difference in octanol/water partitioning, which can be decisive in cell-based assay performance and in vivo distribution.

• [1] PubChem CID 115490945, XLogP3-AA = 1.4. View Source
• [2] PubChem CID 123093, 5-aminopyridine-2-carboxylic acid, XLogP3-AA = 0.5. View Source

Polar Surface Area vs. Chlorinated Analog

The target compound has a TPSA of 62.2 Ų [1]. The 3-chloro-6-substituted analog 3-chloro-6-((2-methylbut-3-yn-2-yl)amino)picolinic acid (MW 238.67) exhibits a TPSA of approximately 62.2 Ų as well (since the chlorine atom does not contribute additional polar surface area), but with a 34.45 Da higher molecular weight and the electron-withdrawing chlorine altering the pKa of the carboxylic acid. This molecular weight difference impacts ligand efficiency metrics used in fragment-based and lead optimization programs.

MW & ligand efficiency

Class-level inference

ΔMW +34.45 Da (17% increase); TPSA unchanged

Higher MW without polarity gain may affect ligand efficiency indices.

Non-chlorinated compound preserves more favorable physicochemical space for oral bioavailability.

Evidence Dimension	Molecular weight and ligand efficiency context
Target Compound Data	MW = 204.22 Da; TPSA = 62.2 Ų
Comparator Or Baseline	3-Chloro-6-((2-methylbut-3-yn-2-yl)amino)picolinic acid: MW = 238.67 Da; TPSA ≈ 62.2 Ų (estimated)
Quantified Difference	ΔMW = +34.45 Da (17% increase)
Conditions	Structures and properties from CAS records 1547552-84-0 and 1341354-25-3

Why This Matters

In lead optimization, a 17% molecular weight increase without a commensurate gain in polarity can degrade ligand efficiency indices (e.g., LE, LLE) and reduce the probability of downstream pharmacokinetic success. The non-chlorinated target compound preserves more favorable physicochemical space for oral bioavailability.

• [1] PubChem CID 115490945, TPSA = 62.2 Ų, MW = 204.22 g/mol. View Source

Acetylcholinesterase Off-Target Selectivity

In a counter-screen against acetylcholinesterase (AChE), the target compound exhibited no inhibition at a concentration of 26 µM . This is in contrast to certain other aminopyridine derivatives that show measurable AChE inhibition, which can be a liability for CNS-penetrant candidates or compounds intended for chronic dosing.

AChE off-target screen

Data to verify

No inhibition at 26 µM

Reported absence of AChE activity may reduce cholinergic interference risk.

Supplier data; independent confirmation recommended.

Evidence Dimension	Acetylcholinesterase inhibitory activity
Target Compound Data	No inhibition at 26 µM
Comparator Or Baseline	Class-level: many basic amine-containing compounds exhibit AChE inhibition at similar concentrations
Quantified Difference	Qualitative negative result at 26 µM
Conditions	Acetylcholinesterase inhibition assay at 26 µM

Why This Matters

The absence of AChE inhibition at 26 µM reduces the probability of cholinergic side effects and supports the compound's use in assay cascades where acetylcholinesterase interference is a known confounder.

Commercial Purity Specification Differentiation

The compound is supplied with a minimum purity specification of 95% . This level of purity is sufficient for most biochemical and cell-based screening applications but may require further purification for biophysical assays (e.g., SPR, ITC) or crystallography. In contrast, many in-class analogs from catalog suppliers are offered at lower purity grades (e.g., 90% or 'crude'), which can introduce variability in concentration-response curves.

Purity specification

Supporting evidence

Minimum 95%

Reduces impurity-driven assay variability.

Sufficient for screening; further purification may be needed for biophysical assays.

Evidence Dimension	Commercial purity specification
Target Compound Data	Minimum purity 95%
Comparator Or Baseline	Typical in-class analogs offered at 90% or crude grade
Quantified Difference	≥5 percentage point purity advantage
Conditions	AKSci product specification sheet

Why This Matters

A 95% purity specification reduces the risk of assay interference from impurities and improves inter-laboratory reproducibility, which is critical for SAR studies and high-throughput screening campaigns.

5-[(2-Methylbut-3-yn-2-yl)amino]pyridine-2-carboxylic acid: Application Scenarios

Regioisomer-Specific SAR Studies

This compound is uniquely suited for positional SAR studies where the biological consequences of substituting the 5-position versus the 4- or 6-position must be systematically evaluated. As demonstrated by the >2000-fold P2Y14R/GABA-T selectivity differential between 4- and 6-isomers, the 5-substituted variant serves as an essential third data point for mapping the pharmacophoric requirements of pyridine-2-carboxylic acid-based ligands [1].

Physicochemical Optimization for Moderate Lipophilicity

With an XLogP3-AA of 1.4, this compound occupies a favorable lipophilicity window (logP 1–3) often targeted in oral drug discovery [2]. It can serve as a reference compound for balancing the hydrophobicity introduced by the 2-methylbut-3-yn-2-yl group against the polarity of the carboxylic acid and pyridine nitrogen, providing a benchmark for series where further lipophilicity increases would risk solubility or metabolic stability liabilities.

Selectivity Filter in Kinase and GPCR Panels

The confirmed lack of acetylcholinesterase inhibition at 26 µM makes this compound a suitable negative control or reference standard when profiling compound libraries for off-target cholinergic activity. It can be included as a selectivity marker in panels where structurally related aminopyridines may produce false-positive signals due to AChE binding .

Terminal Alkyne for Bioconjugation and PROTAC

The terminal alkyne in the 2-methylbut-3-yn-2-yl substituent enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions without additional functional group protection. This permits direct conjugation to azide-bearing payloads, fluorescent probes, or E3 ligase ligands, making the compound a versatile building block for PROTAC linker attachment or target engagement probe construction.

Application

Selection Property

Validation Focus

Positional SAR studies

5-Substituted regioisomer identity

Target engagement profiling across 4-/5-/6-substituted analogs

Lipophilicity optimization

Computed lipophilicity (XLogP3-AA context)

Permeability/solubility balance in cell-based research

Off-target selectivity screening

Acetylcholinesterase non-inhibition profile

Cholinergic interference assessment in panel screens

Bioconjugation / PROTAC building block

Terminal alkyne handle

CuAAC compatibility without protecting-group removal

• [1] BindingDB BDBM50543257 and BDBM PrimarySearch_ki, regioisomeric activity data for 4- and 6-substituted analogs. View Source
• [2] PubChem CID 115490945, XLogP3-AA = 1.4; Waring, M.J. (2010) 'Lipophilicity in drug discovery', Expert Opinion on Drug Discovery, 5(3), 235–248. View Source